Cas no 7450-56-8 (4-Amino-3-hydroxybenzhydrazide)

• Product Name: 4-Amino-3-hydroxybenzhydrazide
• CAS No: 7450-56-8
• MF: C₇H₉N₃O₂
• MW: 167.165261030197
• CID: 1768335
• PubChem ID: 22411255
• Update Time: 2025-10-30

4-Amino-3-hydroxybenzhydrazide Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-amino-3-hydroxy-, hydrazide
• 4-amino-3-hydroxybenzohydrazide
• 4-amino-3-hydroxybenzhydrazide
• DTXSID70625567
• AKOS006281042
• SCHEMBL9064987
• 4-Amino-3-hydroxy-benzoic acid hydrazide
• 7450-56-8
• 4-Amino-3-hydroxybenzhydrazide

• Inchi： 1S/C7H9N3O2/c8-5-2-1-4(3-6(5)11)7(12)10-9/h1-3,11H,8-9H2,(H,10,12)
• InChI Key： XVAYCRMNZAKLEC-UHFFFAOYSA-N
• SMILES： OC1C=C(C(NN)=O)C=CC=1N

Computed Properties

• Exact Mass: 167.06957
• Monoisotopic Mass: 167.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 101.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 4-Amino-3-hydroxybenzhydrazide

Benzoic acid, 4-amino-3-hydroxy-, hydrazide (CAS No. 7450-56-8): A Comprehensive Overview in Modern Chemical Biology

Benzoic acid, 4-amino-3-hydroxy-, hydrazide, with the CAS number 7450-56-8, is a versatile compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This hydrazide derivative of benzoic acid features both an amino group at the 4-position and a hydroxyl group at the 3-position, making it a valuable intermediate in the synthesis of various bioactive molecules. The compound's ability to participate in multiple chemical reactions, including condensation, cyclization, and nucleophilic substitution, underscores its importance in pharmaceutical and agrochemical research.

The< strong>4-amino-3-hydroxy-benzoic acid hydrazide structure provides a scaffold that can be readily modified to create more complex molecules. This flexibility has made it a popular choice for medicinal chemists seeking to develop novel therapeutic agents. Recent studies have highlighted its potential in the synthesis of inhibitors targeting various biological pathways, particularly those involved in inflammation and metabolic disorders.

In recent years, the< strong>CAS No. 7450-56-8 compound has been explored for its role in developing new antibiotics and antiviral drugs. Its hydrazide moiety is particularly interesting because it can form stable complexes with metal ions, which has implications for designing metal-based drugs. These complexes have shown promise in preliminary studies as potential antimicrobial agents, leveraging the ability of metal ions to disrupt bacterial cell walls and inhibit viral replication.

The< strong>benzoic acid derivative also exhibits notable pharmacological properties. For instance, its structural analogs have been investigated for their anti-inflammatory effects by modulating key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The presence of both amino and hydroxyl groups allows for selective interactions with biological targets, making it a promising candidate for drug development. Additionally, its hydrazide group can engage in hydrogen bonding with polar residues in proteins, enhancing binding affinity and selectivity.

Advances in computational chemistry have further enhanced the utility of< strong>Benzoic acid, 4-amino-3-hydroxy-, hydrazide. Molecular modeling studies have revealed that this compound can adopt multiple conformations depending on the environment, which is crucial for understanding its biological activity. These insights have guided the design of more potent derivatives by predicting how structural modifications will affect binding affinity and metabolic stability.

The< strong>CAS No. 7450-56-8 compound's role in synthetic chemistry extends beyond pharmaceutical applications. It has been utilized in the preparation of dyes, corrosion inhibitors, and specialty chemicals. Its ability to participate in various organic reactions makes it a valuable building block for industrial processes. For example, its derivatives have been employed in the synthesis of complex organic molecules used in electronic materials and advanced polymers.

In environmental science,< strong>benzoic acid derivatives have been studied for their potential use as biodegradable surfactants and chelating agents. The hydrazide group's ability to bind metal ions can be exploited to remove heavy metals from wastewater through ion exchange processes. This application aligns with global efforts to develop sustainable chemical solutions that minimize environmental impact while maintaining efficacy.

The< strong>4-amino-3-hydroxy-benzoic acid hydrazide compound's multifaceted applications underscore its significance in modern chemical biology. Ongoing research continues to uncover new possibilities for this versatile molecule, particularly in the context of precision medicine and targeted therapies. As our understanding of biological systems grows more sophisticated, compounds like this are poised to play an increasingly critical role in addressing complex diseases.

In conclusion,< strong>CAS No. 7450-56-8 represents a cornerstone in chemical biology research due to its unique structural features and broad applicability. From drug development to environmental remediation, its contributions are far-reaching and continue to inspire innovation across multiple scientific disciplines. As new methodologies emerge, we can expect even greater utilization of this compound and its derivatives in solving some of today's most pressing scientific challenges.